Cas no 2360830-98-2 (4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane
• CAS No: 2360830-98-2
• MF: C₂₄H₂₃BO₃
• MW: 370.248626947403
• CID: 4739378
• PubChem ID: 142615308
• Update Time: 2025-05-26

4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane
• 2360830-98-2
• 4,4,5,5-tetramethyl-2-{13-phenyl-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-1,3,2-dioxaborolane
• G65322
• starbld0015670
• 1-Phenyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)dibenzofuran

• Inchi： 1S/C24H23BO3/c1-23(2)24(3,4)28-25(27-23)17-13-14-19-21(15-17)26-20-12-8-11-18(22(19)20)16-9-6-5-7-10-16/h5-15H,1-4H3
• InChI Key： QCZRKWZKCZOQHJ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C4C(C5C=CC=CC=5)=CC=CC=4OC3=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 370.1740248g/mol
• Monoisotopic Mass: 370.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6

Additional information on 4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane (CAS No. 2360830-98-2) in Modern Chemical Biology

The compound 4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane (CAS No. 2360830-98-2) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural framework, featuring a tetramethyl-substituted dioxaborolane core fused with a 9-phenyldibenzo[b,d]furan moiety, positions it as a promising candidate for various applications in medicinal chemistry and synthetic biology. This introduction explores the compound's structural features, synthetic pathways, and its relevance to contemporary research advancements.

At the heart of this molecule lies the dioxaborolane functional group, a boron-containing heterocycle that has garnered significant attention in recent years due to its utility in cross-coupling reactions. The tetramethyl substitution on the dioxaborolane ring enhances its stability and reactivity, making it an ideal intermediate for constructing complex organic architectures. The presence of the 9-phenyldibenzo[b,d]furan unit introduces additional aromaticity and potential for electronic tuning, which is particularly valuable in designing molecules with specific biological activities.

The synthesis of 4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane involves a multi-step process that typically begins with the preparation of the dibenzo[b,d]furan scaffold. This can be achieved through cyclization reactions of appropriately substituted phenolic precursors. Once the dibenzo[b,d]furan core is established, functionalization at the 3-position allows for the introduction of the dioxaborolane moiety. The tetramethyl substitution is typically achieved via methylation reactions under controlled conditions to ensure regioselectivity and high yield.

One of the most compelling aspects of this compound is its potential application in pharmaceutical development. The combination of the dioxaborolane and dibenzo[b,d]furan moieties suggests that it may exhibit properties such as enhanced binding affinity to biological targets or improved metabolic stability. Recent studies have shown that similar boron-containing heterocycles can serve as effective scaffolds for drug discovery programs. For instance, derivatives of dioxaborolanes have been explored as inhibitors of kinases and other enzymes involved in cancer pathways.

The 9-phenyl group in the dibenzo[b,d]furan ring adds another layer of complexity to the molecule's chemical behavior. Phenyl-substituted aromatic systems are well-known for their ability to modulate electronic properties and interact with biological macromolecules through π-stacking interactions. This feature makes 4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane a versatile building block for designing molecules with tailored physicochemical properties.

In terms of practical applications, this compound has found utility in transition-metal-catalyzed cross-coupling reactions. The boron atom in the dioxaborolane group can undergo palladium-catalyzed coupling with various organic halides or pseudohalides to form new carbon-carbon bonds. This reaction is widely used in synthesizing complex organic molecules and has been instrumental in developing novel pharmaceuticals and agrochemicals. The stability provided by the tetramethyl-substituted dioxaborolane core ensures that these reactions proceed efficiently under mild conditions.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies suggest that modifications to the dibenzo[b,d]furan ring can fine-tune binding interactions with target proteins. For example, computational analysis has indicated that certain derivatives may exhibit potent activity against enzymes implicated in neurodegenerative diseases. These findings underscore the importance of structural diversity in developing next-generation therapeutics.

The synthetic methodologies for preparing this compound have been refined over time to improve yield and purity. Modern techniques such as flow chemistry have enabled more efficient production processes while minimizing waste generation. Additionally, green chemistry principles have been incorporated into synthetic routes to enhance sustainability. These developments align with broader trends in pharmaceutical manufacturing aimed at reducing environmental impact without compromising efficacy.

Future research directions may explore the use of 4,4,5,5-Tetramethyl-2-(9-phenyldibenzo[b,d]furan-3-yl)-1,3,2-dioxaborolane as a precursor for novel bioactive molecules. By leveraging its unique structural features through combinatorial chemistry or library synthesis approaches, it may be possible to identify new compounds with therapeutic potential. Furthermore, advances in biocatalysis could enable enzymatic functionalization of this scaffold, offering an alternative to traditional synthetic methods.

In conclusion, 4,4,5,5-Tetramethyl,2-(9,phenyldibenzo[b,d]furan,3)yl)-1,3,2-dioxaborolane (CAS No.^23608^30^-98^-2)^) stands out as a structurally intriguing compound with significant implications for chemical biology and drug discovery.^ Its unique combination of functional groups^ coupled with its synthetic accessibility^ makes it a valuable tool for researchers seeking to develop innovative therapeutics.^ As our understanding of molecular interactions continues to evolve^ compounds like this one will play an increasingly important role in advancing pharmaceutical science.^